Cas no 39255-70-4 (Carbamic acid,4-pyridinyl-, 1,1-dimethylpropyl ester (9CI))
39255-70-4 structure
Product Name:Carbamic acid,4-pyridinyl-, 1,1-dimethylpropyl ester (9CI)
CAS No:39255-70-4
MF:C11H16N2O2
MW:208.256942749023
CID:297595
PubChem ID:21433237
Update Time:2025-04-19
Carbamic acid,4-pyridinyl-, 1,1-dimethylpropyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
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- Carbamic acid,4-pyridinyl-, 1,1-dimethylpropyl ester (9CI)
- 39255-70-4
- 2-Methyl-2-butanyl 4-pyridinylcarbamate
- SCHEMBL11674360
-
- Inchi: 1S/C11H16N2O2/c1-4-11(2,3)15-10(14)13-9-5-7-12-8-6-9/h5-8H,4H2,1-3H3,(H,12,13,14)
- InChI Key: NKVQCUPMFVAICX-UHFFFAOYSA-N
- SMILES: O(C(NC1C=CN=CC=1)=O)C(C)(C)CC
Computed Properties
- Exact Mass: 208.121177757g/mol
- Monoisotopic Mass: 208.121177757g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 211
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 51.2Ų
Carbamic acid,4-pyridinyl-, 1,1-dimethylpropyl ester (9CI) Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
39255-70-4 (Carbamic acid,4-pyridinyl-, 1,1-dimethylpropyl ester (9CI)) Related Products
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